Cas no 1343600-33-8 ([(oxan-4-yl)methyl][2-(thiophen-2-yl)ethyl]amine)

• Product Name: [(oxan-4-yl)methyl][2-(thiophen-2-yl)ethyl]amine
• CAS No: 1343600-33-8
• MF: C₁₂H₁₉NOS
• MW: 225.350362062454
• CID: 5099653
• PubChem ID: 62384943
• Update Time: 2026-03-03

[(oxan-4-yl)methyl][2-(thiophen-2-yl)ethyl]amine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-methanamine, tetrahydro-N-[2-(2-thienyl)ethyl]-
• [(oxan-4-yl)methyl][2-(thiophen-2-yl)ethyl]amine

• Inchi： 1S/C12H19NOS/c1-2-12(15-9-1)3-6-13-10-11-4-7-14-8-5-11/h1-2,9,11,13H,3-8,10H2
• InChI Key： NHVSBUGMORHVLN-UHFFFAOYSA-N
• SMILES： C1OCCC(CNCCC2SC=CC=2)C1

Additional information on [(oxan-4-yl)methyl][2-(thiophen-2-yl)ethyl]amine

Comprehensive Overview of [(oxan-4-yl)methyl][2-(thiophen-2-yl)ethyl]amine (CAS No. 1343600-33-8)

The compound [(oxan-4-yl)methyl][2-(thiophen-2-yl)ethyl]amine, identified by its CAS No. 1343600-33-8, is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, combining an oxan-4-yl moiety with a thiophen-2-yl group, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug candidates, given its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

In recent years, the demand for heterocyclic compounds like [(oxan-4-yl)methyl][2-(thiophen-2-yl)ethyl]amine has surged due to their versatility in drug discovery. The thiophene ring, a key component of this molecule, is widely recognized for its role in enhancing pharmacokinetic properties. Meanwhile, the oxane (tetrahydropyran) fragment contributes to improved solubility and metabolic stability. These attributes align with current trends in medicinal chemistry, where researchers prioritize molecules with balanced lipophilicity and bioavailability.

The synthesis of CAS No. 1343600-33-8 typically involves multi-step organic reactions, including reductive amination between oxan-4-ylmethanamine and 2-(thiophen-2-yl)acetaldehyde. Advanced purification techniques such as column chromatography or preparative HPLC are often employed to achieve high purity levels (>98%), which is critical for research applications. Analytical characterization via NMR spectroscopy, mass spectrometry, and HPLC confirms the structural integrity of this compound.

From a commercial perspective, [(oxan-4-yl)methyl][2-(thiophen-2-yl)ethyl]amine is primarily supplied to pharmaceutical R&D laboratories and academic institutions. Its pricing reflects the complexity of synthesis and purification, with current market rates ranging between $200-$500 per gram depending on purity and supplier. The compound's stability under standard storage conditions (2-8°C in inert atmosphere) makes it practical for long-term research projects.

Emerging studies suggest potential applications of this amine derivative in central nervous system (CNS) drug development, owing to its ability to cross the blood-brain barrier. The thiophene moiety's π-electron system may facilitate interactions with neurotransmitter receptors, while the oxane ring could modulate compound rigidity. Such properties are particularly relevant for addressing contemporary challenges in neurodegenerative disease research, including Alzheimer's and Parkinson's therapies.

Environmental and safety assessments indicate that CAS No. 1343600-33-8 requires standard laboratory handling precautions. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety goggles is recommended during manipulation. Disposal should follow institutional guidelines for organic amines, with particular attention to avoiding aquatic ecosystem contamination.

The patent landscape surrounding [(oxan-4-yl)methyl][2-(thiophen-2-yl)ethyl]amine reveals growing intellectual property activity, particularly in the area of G protein-coupled receptor (GPCR) modulators. Several patent applications from 2020-2023 describe structural analogs of this compound as potential therapeutics for metabolic disorders. This aligns with increasing investor interest in small molecule drugs targeting diabetes and obesity pathways.

Analytical challenges associated with this compound include its tendency to form stable complexes with transition metals, which necessitates careful selection of reaction vessels and solvents. Researchers recommend using amber glassware and degassed solvents when working with CAS No. 1343600-33-8 to prevent unwanted oxidation or complexation reactions that could compromise experimental results.

Future research directions for [(oxan-4-yl)methyl][2-(thiophen-2-yl)ethyl]amine may explore its utility in materials science applications. The compound's dual aromatic/alicyclic character suggests potential as a monomer for specialty polymers or as a ligand in catalytic systems. Such developments would complement existing pharmaceutical applications and potentially open new commercial avenues for this versatile chemical entity.

For researchers seeking alternatives to [(oxan-4-yl)methyl][2-(thiophen-2-yl)ethyl]amine, structural variations might include replacement of the oxane ring with morpholine or piperidine scaffolds, or substitution of the thiophene with other heteroaromatic systems like furan or pyrrole. Such modifications can fine-tune physicochemical properties while maintaining the core pharmacophoric features that make this compound class biologically interesting.